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Introduction: The Central Role of 2'-Deoxyadenosine
in Cellular Metabolism and Disease

2'-Deoxyadenosine, a fundamental component of deoxyribonucleic acid (DNA), plays a critical
role in the transmission of genetic information.[1] Beyond its structural role in DNA, 2'-
deoxyadenosine and its phosphorylated derivatives are key intermediates in purine
metabolism.[2][3] The precise regulation of 2'-deoxyadenosine levels is crucial for normal
cellular function, particularly in lymphocytes.[3][4] Dysregulation of enzymes that metabolize 2'-
deoxyadenosine can lead to severe pathological conditions, including immunodeficiency and
cancer.[3][5][6] Consequently, enzymes that utilize 2'-deoxyadenosine as a substrate are
significant targets for drug discovery and diagnostics.

These application notes provide a comprehensive guide for researchers on the effective use of
2'-deoxyadenosine in various enzymatic assays. We will delve into the core principles, provide
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detailed, field-proven protocols, and explain the causality behind experimental choices for three
major classes of enzymes that process 2'-deoxyadenosine:

o Adenosine Deaminases (ADASs): Critical for purine catabolism, converting 2'-deoxyadenosine
to 2'-deoxyinosine.[7]

o Deoxynucleoside Kinases: Responsible for phosphorylating 2'-deoxyadenosine, a key step in
the purine salvage pathway and the activation of many nucleoside analog drugs.[8][9]

» DNA Polymerases: Incorporate the triphosphate form of 2'-deoxyadenosine (dATP) into
newly synthesized DNA strands.[10]

This document is designed to empower researchers to develop robust and reliable enzymatic
assays for screening inhibitors, characterizing enzyme kinetics, and elucidating complex
biological pathways.

Section 1: Adenosine Deaminase (ADA) Assays

Adenosine deaminases (ADAs) are pivotal enzymes in purine metabolism that catalyze the
irreversible hydrolytic deamination of adenosine and 2'-deoxyadenosine to inosine and 2'-
deoxyinosine, respectively.[2][7] There are two main isoforms in humans, ADA1 and ADAZ2,
which differ in their cellular localization, expression, and catalytic properties.[5][11][12] Elevated
ADA levels are associated with various diseases, including tuberculosis and certain cancers,
making it a valuable diagnostic marker.[2][11]

Principle of ADA Assays

The most common methods for measuring ADA activity rely on spectrophotometric detection.
One widely used approach is a coupled-enzyme assay that ultimately measures the production
of uric acid, which has a distinct absorbance at 293 nm.[7] Alternatively, the direct conversion of
2'-deoxyadenosine to 2'-deoxyinosine can be monitored by observing the decrease in
absorbance at 265 nm, as adenosine and inosine have different molar absorptivities at this
wavelength. A third approach quantifies the ammonia produced during the deamination
reaction.[2][13]
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Caption: Enzymatic cascade for ADA activity measurement.

Protocol: Spectrophotometric ADA Activity Assay

This protocol is adapted from commercially available kits and is suitable for measuring ADA
activity in cell lysates, tissue homogenates, and purified enzyme preparations.[7]

Materials:
o ADA Assay Buffer (10x): Can be purchased or prepared (e.g., 500 mM Tris-HCI, pH 7.5).
o ADA Substrate: 2'-deoxyadenosine solution (e.g., 10 mM in water).

o ADA Convertor: Contains purine nucleoside phosphorylase (PNP) and xanthine oxidase
(XO).

o ADA Developer: A reagent that enhances the uric acid signal.
 Inosine Standard: For generating a standard curve.

¢ 96-well UV-transparent microplate.

o Spectrophotometer capable of reading absorbance at 293 nm.
o Sample (cell lysate, tissue homogenate, or purified ADA).

Procedure:
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e Sample Preparation:

o Cell Lysates: Homogenize cells in cold 1x ADA Assay Buffer. Centrifuge at 16,000 x g for
10 minutes at 4°C to remove insoluble material.[7]

o Tissue Homogenates: Homogenize tissue in cold 1x ADA Assay Buffer. Centrifuge at
16,000 x g for 10 minutes at 4°C.[7]

o Determine the protein concentration of the supernatant.
o Reaction Setup:

o Prepare a master mix for each sample and control according to the table below. It is
recommended to prepare a reagent background control to account for endogenous
inosine, xanthine, or hypoxanthine in the sample.[7]

Background Control Wells

Component Sample Wells (uL)

(bL)
1x ADA Assay Buffer 48 50
ADA Convertor 2 2
ADA Developer 2 2
ADA Substrate 2 0
Sample 1-10 1-10
Total Volume ~55-64 ~55-64

e Assay Measurement:
o Add 50 uL of the appropriate reaction mix to each well of a 96-well plate.
o Incubate the plate at 37°C for 5 minutes.
o Measure the absorbance at 293 nm in kinetic mode for at least 30 minutes at 37°C.[7]

o Data Analysis:
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[e]

Calculate the change in absorbance (AA293) per minute.

o

Subtract the rate of the background control from the rate of the sample wells.

Use an inosine standard curve to convert the corrected AA293/min to nmol of inosine

[¢]

generated per minute.

[¢]

Calculate the ADA activity and normalize to the amount of protein in the sample.
Expert Insights:

e Substrate Specificity: While adenosine is the natural substrate, 2'-deoxyadenosine is also
readily deaminated by ADA and is often used in assays.[14] The choice of substrate may
influence the kinetic parameters (Km and Vmax).

« Interfering Substances: Samples may contain endogenous purines that can contribute to the
background signal.[7] Running a sample background control is crucial for accurate
measurements.

» Alternative Methods: For high-throughput screening, colorimetric assays that measure the
production of ammonia using the indophenol method can be employed.[13] ELISA-based
assays are also available for quantifying ADA1 and ADA2 concentrations in biological fluids.

[5]

Section 2: Deoxynucleoside Kinase Assays

Deoxynucleoside kinases are a family of enzymes that catalyze the phosphorylation of
deoxynucleosides to their corresponding monophosphates. Deoxycytidine kinase (dCK) is a
key enzyme in this family with broad substrate specificity, phosphorylating deoxycytidine,
deoxyadenosine, and deoxyguanosine.[15] dCK plays a critical role in the salvage pathway of
deoxynucleotide synthesis and is essential for the activation of numerous anticancer and
antiviral nucleoside analog prodrugs.[8]

Principle of Deoxynucleoside Kinase Assays

A common method for measuring dCK activity is a coupled-enzyme spectrophotometric assay.
In this assay, the product of the dCK reaction, deoxyadenosine monophosphate (dAMP), is

© 2026 BenchChem. All rights reserved. 5/16 Tech Support


http://www.owlnet.rice.edu/~bios311/bios311/311day5_EnzymeKinetics.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/279/738/mak400bul-ms.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4353337/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2022.928438/full
https://www.uniprot.org/uniprotkb/P27707/entry
https://www.pnas.org/doi/10.1073/pnas.0913900107
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12451230?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

further metabolized by a series of enzymes, ultimately leading to the reduction of NAD+ to
NADH, which can be monitored by the increase in absorbance at 340 nm.

dot

2'.Deoxyadenosine Deoxycytidine Kinase (dCK)= dAMP AMP Deamlnase= dIMP IMPDH= dXMP

Click to download full resolution via product page

Caption: Coupled enzymatic reaction for dCK activity measurement.

Protocol: Coupled Spectrophotometric dCK Activity
Assay

This protocol is designed for the in vitro characterization of purified dCK or for screening
potential inhibitors.

Materials:
e Reaction Buffer (5x): e.g., 250 mM Tris-HCI pH 7.6, 50 mM MgClz, 5 mM DTT.

ATP Solution: 100 mM.

2'-Deoxyadenosine Solution: 10 mM.

Coupling Enzymes: AMP deaminase and Inosine Monophosphate Dehydrogenase (IMPDH).

NAD+ Solution: 50 mM.
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» Purified dCK enzyme or cell lysate containing dCK.

e 96-well UV-transparent microplate.

e Spectrophotometer capable of reading absorbance at 340 nm.
Procedure:

» Reaction Setup:

o Prepare a master mix containing all components except the substrate (2'-
deoxyadenosine).

Component Final Concentration
Tris-HCI, pH 7.6 50 mM

MgCl2 10 mM

DTT 1 mM

ATP 5mM

NAD+ 2 mM

AMP Deaminase Excess

IMPDH Excess

dCK enzyme/lysate Variable

e Assay Measurement:

o Add the master mix to the wells of a 96-well plate.

[e]

Initiate the reaction by adding 2'-deoxyadenosine to a final concentration of 100 uM.

(¢]

Immediately place the plate in a spectrophotometer pre-warmed to 37°C.

Monitor the increase in absorbance at 340 nm over time.

[¢]
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o Data Analysis:

o Calculate the initial reaction velocity (Vo) from the linear portion of the absorbance versus
time plot.

o Use the molar extinction coefficient of NADH (6220 M~1cm~1) to convert the rate of change
in absorbance to the rate of dAMP formation.

o For inhibitor screening, compare the reaction rates in the presence and absence of the
test compound.

Expert Insights:

o Substrate and Inhibitor Screening: This assay is highly adaptable for high-throughput
screening of potential dCK inhibitors or for determining the substrate specificity of the
enzyme with various nucleoside analogs.[16][17]

o Alternative Substrates: While 2'-deoxyadenosine is a substrate, deoxycytidine is the
preferred substrate for dCK. The choice of substrate will impact the apparent kinetic
parameters.

e Phosphorylation State: The activity of dCK can be regulated by phosphorylation, which
should be considered when interpreting results from cell lysates.[18]

Section 3: DNA Polymerase Assays

DNA polymerases are enzymes that synthesize DNA molecules from deoxyribonucleotides.[10]
The triphosphate form of 2'-deoxyadenosine, dATP, is one of the four essential building blocks
used by DNA polymerases during DNA replication and repair.[10] Assays measuring the
incorporation of dATP are fundamental for studying DNA polymerase activity, screening for
inhibitors, and in various molecular biology applications like PCR.

Principle of DNA Polymerase Assays

A common method for measuring DNA polymerase activity is through the quantification of
newly synthesized double-stranded DNA (dsDNA). This can be achieved using fluorescent
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dyes that specifically bind to dsDNA. The increase in fluorescence intensity is directly
proportional to the amount of DNA synthesized and thus to the polymerase activity.
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Caption: Workflow for a fluorescence-based DNA polymerase assay.

Protocol: Fluorescence-Based DNA Polymerase Assay

This protocol is suitable for measuring the activity of purified DNA polymerases and for
screening inhibitors.[19]

Materials:
o Polymerase Reaction Buffer (10x): Specific to the DNA polymerase being assayed.

e dNTP Mix: Containing dATP, dCTP, dGTP, and dTTP at a high concentration (e.g., 10 mM
each).

o DNA Template/Primer System: A single-stranded DNA template with a complementary primer
annealed to it.

o dsDNA-specific Fluorescent Dye: e.g., SYBR Green I, PicoGreen.
o Purified DNA Polymerase.

e 96-well black microplate.
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e Fluorometer.
Procedure:
o Reaction Setup:

o Prepare a reaction mix containing the buffer, dNTPs, template/primer, and fluorescent dye.

Component Final Concentration

Polymerase Reaction Buffer 1x

dNTP Mix 200 pM each

DNA Template/Primer 100 nM

dsDNA Dye As recommended by the manufacturer

e Assay Measurement:
o Add the reaction mix to the wells of a 96-well black plate.
o Add the DNA polymerase to initiate the reaction.
o Incubate the plate at the optimal temperature for the polymerase.

o Measure the fluorescence intensity at appropriate excitation and emission wavelengths
over time.

o Data Analysis:
o Plot the fluorescence intensity versus time.
o The initial rate of fluorescence increase is proportional to the DNA polymerase activity.
o For inhibitor studies, calculate the percent inhibition relative to a no-inhibitor control.

Expert Insights:

© 2026 BenchChem. All rights reserved. 10/16 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12451230?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» Alternative Detection Methods: Historically, DNA polymerase activity was measured by the
incorporation of radiolabeled dNTPs.[20] While highly sensitive, this method has been largely
replaced by non-radioactive assays due to safety concerns. Chemiluminescence-based
methods that measure dATP consumption have also been developed.[20]

o Template Design: The choice of template and primer is critical and can influence the
processivity and fidelity of the polymerase.

e High-Throughput Screening: The fluorescence-based assay is well-suited for high-
throughput screening of DNA polymerase inhibitors, which are important targets for antiviral
and anticancer drug development.

Conclusion

2'-Deoxyadenosine is a versatile and indispensable substrate for a wide range of enzymatic
assays. Understanding the principles behind these assays and the nuances of their execution
is paramount for obtaining accurate and reproducible data. The protocols and insights provided
in these application notes offer a solid foundation for researchers to investigate the enzymes
that metabolize this crucial nucleoside, thereby advancing our understanding of fundamental
biological processes and facilitating the development of novel therapeutics.

References

e Apollo 247. (2025, January 12). ADA Test: Normal Range, Purpose, Preparation and Results.
Retrieved from [Link]

o ResearchGate. (n.d.). Different methods for measurement of ADA activity. Retrieved from
[Link]

o Biomedical Research Service Center. (n.d.). Adenosine Deaminase (ADA) Assay Kit.
Retrieved from [Link]

e Rice University. (n.d.). Day 5: Enzyme Kinetics. Retrieved from [Link]

e Zavialov, A. V., et al. (2022). ELISA based assays to measure adenosine deaminases
concentration in serum and saliva for the diagnosis of ADA2 deficiency and cancer. Frontiers
in Immunology, 13, 931908. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 11/16 Tech Support


https://pubmed.ncbi.nlm.nih.gov/40221199/
https://pubmed.ncbi.nlm.nih.gov/40221199/
https://www.apollo247.com/diagnostics/ada-adenosine-deaminase
https://www.researchgate.net/figure/Different-methods-for-measurement-of-ADA-activity-A-Enzymatic-deamination-of_fig1_344445582
https://www.bmrservice.com/adenosine-deaminase-assay-kit.html
https://www.ruf.rice.edu/~bioslabs/bios311/kinetics2.html
https://www.frontiersin.org/articles/10.3389/fimmu.2022.931908/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12451230?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

PubMed. (2025, June 1). A safety and absolute activity measurement method for Phi29 DNA
polymerase based on chemiluminescent detection of dATP consumption. Retrieved from
[Link]

Hisamatsu, M., et al. (2017). A rapid enzymatic assay for high-throughput screening of
adenosine-producing strains. Journal of Microbiological Methods, 141, 53-58. Retrieved from
[Link]

Giusti, G., & Galanti, B. (1984). Colorimetric method. Enzyme, 32(4), 213-217. Retrieved
from [Link]

Sauer, A. V., & Aiuti, A. (2012). Autoimmune Dysregulation and Purine Metabolism in
Adenosine Deaminase Deficiency. Frontiers in Immunology, 3, 265. Retrieved from [Link]

Biocompare. (n.d.). Adenosine Deaminase Assay Kits. Retrieved from [Link]

Nationwide Children's Hospital. (2025, December 18). Adenosine Deaminase 2 Enzyme
Activity Assay. Retrieved from [Link]

Justesen, J., et al. (2015). Enzyme assays for synthesis and degradation of 2-5As and other
2'-5' oligonucleotides. Methods in Molecular Biology, 1292, 129-142. Retrieved from [Link]

Creative BioMart. (n.d.). dCK Screening Assay Kit. Retrieved from [Link]

Smyth, J. F,, et al. (1980). Effects of 2'-deoxycoformycin on the metabolism of purines and
the survival of malignant cells in a patient with T-cell leukemia. Cancer, 46(2), 253-257.
Retrieved from [Link]

AACR Journals. (1980). Effects of 2'-Deoxycoformycin on the Metabolism of Purines and the
Survival of Malignant Cells in a Patient with T-Cell Leukemia. Retrieved from [Link]

Taylor & Francis. (n.d.). DATP — Knowledge and References. Retrieved from [Link]

Wright, D. L., et al. (2018). DNA synthesis from diphosphate substrates by DNA
polymerases. Proceedings of the National Academy of Sciences, 115(3), E358-E364.
Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 12 /16 Tech Support


https://pubmed.ncbi.nlm.nih.gov/38378519/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5605479/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7325881/
https://www.frontiersin.org/articles/10.3389/fimmu.2012.00265/full
https://www.biocompare.com/Enzyme-Assay-Kits/10328-Adenosine-Deaminase-Assay-Kits/
https://www.nationwidechildrens.org/specialties/metabolic-and-molecular-genetics/adenosine-deaminase-2-enzyme-activity-assay
https://pubmed.ncbi.nlm.nih.gov/25851421/
https://www.creativebiomart.net/dck-screening-assay-kit-item-4654.htm
https://pubmed.ncbi.nlm.nih.gov/6966601/
https://aacrjournals.org/cancerres/article/40/10/3648/489467/Effects-of-2-Deoxycoformycin-on-the-Metabolism-of
https://www.taylorfrancis.com/chapters/mono/10.1201/9781315372338-20/datp-firdos-alam-khan
https://www.pnas.org/doi/10.1073/pnas.1715842115
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12451230?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

BPS Bioscience. (n.d.). DNA Polymerase y Assay Kit. Retrieved from [Link]
Genome.jp. (n.d.). KEGG COMPOUND: C00559. Retrieved from [Link]

Seto, S., et al. (1993). Mechanism of deoxyadenosine and 2-chlorodeoxyadenosine toxicity
to nondividing human lymphocytes. Journal of Clinical Investigation, 92(1), 417-424.
Retrieved from [Link]

NOVOCIB. (2025, October 9). Deoxycytidine Kinase Phosphorylation Assay Kit. Retrieved
from [Link]

Murphy, J. M., et al. (2013). Development of new deoxycytidine kinase inhibitors and non-
invasive in vivo evaluation using Positron Emission Tomography. Journal of Medicinal
Chemistry, 56(17), 6730-6741. Retrieved from [Link]

Genini, D., et al. (2000). Deoxyadenosine analogs induce programmed cell death in chronic
lymphocytic leukemia cells by damaging the DNA and by directly affecting the mitochondria.
Blood, 96(10), 3537-3543. Retrieved from [Link]

Toy, V., et al. (2010). Requirement for deoxycytidine kinase in T and B lymphocyte
development. Proceedings of the National Academy of Sciences, 107(1), 328-333. Retrieved
from [Link]

Huang, M. C., et al. (1981). Analogs of 2'-deoxyadenosine: facile enzymatic preparation and
growth inhibitory effects on human cell lines. Biochemical Pharmacology, 30(19), 2663-2671.
Retrieved from [Link]

RSC Publishing. (n.d.). Substrate specificity in enzymatic fluorination. The fluorinase from
Streptomyces cattleya accepts 2'-deoxyadenosine substrates. Retrieved from [Link]

baseclick. (n.d.). dATP: Role in DNA Synthesis, Research & Applications. Retrieved from
[Link]

National Center for Biotechnology Information. (2025, November 25). Gene Result DCK
deoxycytidine kinase [ (human)]. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 13/16 Tech Support


https://bpsbioscience.com/dna-polymerase-gamma-assay-kit-79777
https://www.genome.jp/entry/C00559
https://pubmed.ncbi.nlm.nih.gov/8391068/
https://www.novocib.com/dck-phosphorylation-assay-kit.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3848981/
https://ashpublications.org/blood/article/96/10/3537/103636/Deoxyadenosine-analogs-induce-programmed-cell
https://www.pnas.org/content/107/1/328
https://pubmed.ncbi.nlm.nih.gov/6975103/
https://pubs.rsc.org/en/content/articlelanding/2010/ob/c0ob00142c
https://www.baseclick.eu/datp-role-in-dna-synthesis-research-applications/
https://www.ncbi.nlm.nih.gov/gene/1633
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12451230?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Keszler, G., et al. (2005). Activation of deoxycytidine kinase by deoxyadenosine: implications
in deoxyadenosine-mediated cytotoxicity. Archives of Biochemistry and Biophysics, 436(1),
123-131. Retrieved from [Link]

e Garrett, R. H., & Grisham, C. M. (n.d.). Biochemistry. Retrieved from [Link]

e NOVOCIB. (2025, July 21). Human Active Deoxycytidine Kinase Enzyme. Retrieved from
[Link]

e UniProt. (n.d.). DCK - Deoxycytidine kinase - Homo sapiens (Human). Retrieved from [Link]

e PNAS. (2012, January 30). Defects in purine nucleotide metabolism lead to substantial
incorporation of xanthine and hypoxanthine into DNA and RNA. Retrieved from [Link]

o Sasvari-Szekely, M., et al. (2000). The influence of 2-chloro-2'-deoxyadenosine on
metabolism of deoxyadenosine in human primary CNS lymphoma. International Journal of
Cancer, 88(5), 819-823. Retrieved from [Link]

e« AmMIGO. (n.d.). deoxyadenosine kinase activity Gene Ontology Term (GO:0004136).
Retrieved from [Link]

e IUCr. (n.d.). Structural characterization of new deoxycytidine kinase inhibitors rationalizes the
affinity-determining moieties of the molecules. Retrieved from [Link]

e Reactome. (n.d.). (2'-deoxy)adenosine + ATP => (d)AMP + ADP (ADK). Retrieved from [Link]

e ACS Publications. (2021, November 19). Substrate Dynamics Contribute to Enzymatic
Specificity in Human and Bacterial Methionine Adenosyltransferases. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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